Cas no 646521-43-9 (Phosphoric acid, bis(1-methylethyl) sec-pentyl ester)
646521-43-9 structure
Product Name:Phosphoric acid, bis(1-methylethyl) sec-pentyl ester
CAS No:646521-43-9
MF:C11H25O4P
MW:252.287564992905
CID:419686
PubChem ID:71379226
Update Time:2025-04-19
Phosphoric acid, bis(1-methylethyl) sec-pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, bis(1-methylethyl) sec-pentyl ester
- pentan-2-yl dipropan-2-yl phosphate
- 646521-43-9
- DTXSID90801806
-
- Inchi: 1S/C11H25O4P/c1-7-8-11(6)15-16(12,13-9(2)3)14-10(4)5/h9-11H,7-8H2,1-6H3
- InChI Key: KEDFDARAEHXMJT-UHFFFAOYSA-N
- SMILES: P(=O)(OC(C)C)(OC(C)C)OC(C)CCC
Computed Properties
- Exact Mass: 252.14915
- Monoisotopic Mass: 252.14904627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, bis(1-methylethyl) sec-pentyl ester Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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